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Compound of Interest

1-(1H-pyrazole-3-
Compound Name:

carbonyl)azepane
CAS No.: 1341123-37-2
Cat. No.: B2409188

Get Quote

Executive Summary

The fusion of pyrazole cores with azepane (homopiperidine) rings via an amide linker
represents a privileged scaffold in modern medicinal chemistry. This architecture combines the
bioisosteric versatility of the pyrazole ring—capable of acting as both a hydrogen bond donor
and acceptor—with the conformational flexibility and hydrophobic bulk of the seven-membered
azepane ring.

This guide analyzes the structure-activity relationship (SAR), synthetic pathways, and
therapeutic applications of these derivatives, specifically focusing on their role as inhibitors for
11

-hydroxysteroid dehydrogenase type 1 (11

-HSD1), P2X7 receptors, and Cannabinoid (CB) receptors.

Structural Rationale & Pharmacophore Analysis
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The efficacy of Pyrazole-Azepane Amide derivatives stems from three distinct pharmacophoric
zones.

The Pyrazole Core (The Anchor)

The pyrazole ring serves as a robust aromatic scaffold. In medicinal chemistry, it is often
utilized as a bioisostere for phenyl or pyridine rings to improve aqueous solubility and introduce
specific hydrogen-bonding vectors.

o Tautomerism: Unsubstituted pyrazoles exist in annular tautomerism (

- and
-), allowing dynamic adaptation to binding pockets.

o Substitution Vectors: The N1, C3, and C5 positions offer vectors for decorating the core with
aryl or alkyl groups to maximize van der Waals interactions.

The Amide Linker (The Hinge)

The amide bond connecting the pyrazole and azepane moieties restricts conformational
freedom, often locking the molecule into a bioactive conformation.

o Dipole Orientation: The carbonyl oxygen acts as a critical hydrogen bond acceptor (HBA),
often interacting with serine or threonine residues in the active site (e.g., Serl70in 11

-HSD1).

o Metabolic Stability: Unlike ester linkages, the amide bond is generally resistant to rapid
plasma hydrolysis, though it can be susceptible to amidases.

The Azepane Ring (The Hydrophobic Modulator)

The seven-membered azepane ring provides a unique steric profile compared to the more
common piperidine (6-membered) or pyrrolidine (5-membered) rings.

o Conformational Flexibility: Azepanes exist in a twist-chair/twist-boat equilibrium. This
flexibility allows the ring to "mold"” into hydrophobic pockets that are too irregular for rigid
piperidines.
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 Lipophilicity: The additional methylene group increases LogP, enhancing membrane
permeability and blood-brain barrier (BBB) penetration, which is critical for CNS targets like
P2X7 and CB1.

Visualization: Scaffold Morphing & SAR

The following diagram illustrates the logical assembly of the scaffold and key interaction points.
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Figure 1: Pharmacophore assembly of Pyrazole-Azepane Amide derivatives showing the

functional role of each module.

Synthetic Strategies

The synthesis of these derivatives generally converges on the formation of the amide bond.
The choice of coupling partners depends on the specific substitution pattern required on the
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pyrazole ring.

Retrosynthetic Analysis

e Disconnection: The strategic bond break is the Amide C-N bond.

e Synthons: Pyrazole-carboxylic acid (Electrophile) + Azepane amine (Nucleophile).

Protocol: General Amide Coupling Procedure

This protocol describes the coupling of a substituted 1-phenyl-1H-pyrazole-4-carboxylic acid
with azepane.

Reagents:

Carboxylic Acid Component (1.0 equiv)

Azepane (1.2 equiv)

Coupling Agent: HATU or EDC/HOBL (1.5 equiv)

Base: DIPEA (Diisopropylethylamine) (3.0 equiv)

Solvent: DMF (Dimethylformamide) or DCM (Dichloromethane)
Step-by-Step Methodology:

» Activation: Dissolve the pyrazole-carboxylic acid (1.0 mmol) in dry DMF (5 mL) under an inert
atmosphere (

). Add DIPEA (3.0 mmol) followed by HATU (1.5 mmol). Stir at room temperature for 15
minutes to generate the activated ester species.

e Coupling: Add azepane (1.2 mmol) dropwise to the reaction mixture.

o Reaction: Stir the mixture at room temperature for 4—-12 hours. Monitor progress via TLC or
LC-MS (Target mass: [M+H]+).
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o Work-up: Dilute the reaction mixture with EtOAc (30 mL). Wash sequentially with 1N HCI (to
remove excess amine/base), saturated NaHCO3 (to remove unreacted acid), and brine.

 Purification: Dry the organic layer over anhydrous

, filter, and concentrate in vacuo. Purify the residue via silica gel flash chromatography
(Gradient: 0-50% EtOAc in Hexanes).

Synthetic Workflow Diagram
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Figure 2: Convergent synthetic pathway for accessing the target scaffold.
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Therapeutic Applications & Case Studies
11 -HSD1 Inhibitors (Metabolic Syndrome)

11

-HSD1 converts inactive cortisone to active cortisol.[1] Excess cortisol in adipose tissue
contributes to visceral obesity and insulin resistance.

* Mechanism: Pyrazole-azepane amides act as competitive inhibitors. The pyrazole occupies
the entrance to the catalytic site, while the bulky azepane group fills the large hydrophobic
pocket adjacent to the cofactor (NADPH) binding site.

e Advantage over Piperidine: The azepane ring's larger volume often provides better selectivity
against the related 11

-HSD2 enzyme, reducing the risk of mineralocorticoid side effects (hypertension).

P2X7 Receptor Antagonists (Inflammation & Pain)

The P2X7 receptor is an ATP-gated ion channel involved in the release of pro-inflammatory
cytokines (IL-1
)[2]

» Role of the Scaffold: In P2X7 antagonists, the amide functionality is critical for hydrogen
bonding within the allosteric pocket. The azepane moiety serves to block the channel pore or
stabilize the closed conformation through hydrophobic interactions with
leucine/phenylalanine residues in the transmembrane domain.

o Key Insight: "N-(azepan-1-yl)" derivatives (hydrazide-like) have shown efficacy in blocking
P2X7-mediated dye uptake in macrophage assays.

Cannabinoid Receptor Modulators (CB1/CB2)

o Application: CB1 antagonists (for obesity) or CB2 agonists (for pain/inflammation).

» Design: The pyrazole core (reminiscent of Rimonabant) provides high affinity for the CB1
receptor. Substituting the traditional piperidine with azepane alters the "wobble" of the
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molecule in the receptor, potentially decoupling therapeutic effects from psychiatric side
effects.

Quantitative Data Summary (SAR Trends)

The following table summarizes hypothetical SAR trends extracted from aggregate medicinal
chemistry data regarding ring size expansion (Piperidine

Azepane).

Piperidine Azepane Derivative Impact of Ring
Parameter L .
Derivative (n=1) (n=2) Expansion

Increased: Improves
LogP (Lipophilicity) 25-3.0 3.0-35 BBB penetration but

may lower solubility.

Improved: Azepane is

Metabolic Stability ( often less prone to
Moderate High specific P450
) oxidations than
piperidine.

Improved: Larger bulk

excludes binding to

Receptor Selectivity Lower Higher
smaller off-target
pockets.
Flexible: Allows
Rotational Entropy Low (Rigid Chair) Medium (Twist-Chair) induced fit into
irregular pockets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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